Cas no 88313-70-6 (2-Butanone, 4-amino-1-diazo-)
2-Butanone, 4-amino-1-diazo- structure
Product Name:2-Butanone, 4-amino-1-diazo-
CAS No:88313-70-6
MF:C4H7N3O
MW:113.117880105972
CID:637652
PubChem ID:71409167
Update Time:2025-04-19
2-Butanone, 4-amino-1-diazo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-amino-1-diazo-
- 4-amino-1-diazoniobut-1-en-2-olate
- 88313-70-6
- DTXSID30828931
-
- Inchi： 1S/C4H7N3O/c5-2-1-4(8)3-7-6/h3H,1-2,5H2
- InChI Key： USDQPDDAHBNSCB-UHFFFAOYSA-N
- SMILES： O=C(C=[N+]=[N-])CCN
Computed Properties
- Exact Mass: 113.058911855g/mol
- Monoisotopic Mass: 113.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -1
- Topological Polar Surface Area: 45.1Ų
2-Butanone, 4-amino-1-diazo- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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